Cas no 1331636-17-9 (3-Ethyl-2-imine Meloxicam)

• Product Name: 3-Ethyl-2-imine Meloxicam
• CAS No: 1331636-17-9
• MF: C₁₆H₁₇N₃O₄S₂
• MW: 379.453881025314
• CID: 2085090
• Update Time: 2025-07-17

3-Ethyl-2-imine Meloxicam Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-imine Meloxicam
• Meloxicam Impurity 2
• Meloxicam EP Impurity D
• OMOBKXDGWGHXMU-WUKNDPDISA-N
• Meloxicam Impurity 4(Meloxicam EP Impurity D)

• Inchi： 1S/C16H17N3O4S2/c1-4-19-9-10(2)24-16(19)17-15(21)13-14(20)11-7-5-6-8-12(11)25(22,23)18(13)3/h5-9,20H,4H2,1-3H3
• InChI Key： OMOBKXDGWGHXMU-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(O)=C(C(N=C2N(CC)C=C(C)S2)=O)N1C

Additional information on 3-Ethyl-2-imine Meloxicam

3-Ethyl-2-imine Meloxicam (CAS No. 1331636-17-9): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical research and development, 3-Ethyl-2-imine Meloxicam (CAS No. 1331636-17-9) has emerged as a compound of significant interest. This derivative of Meloxicam, a well-known nonsteroidal anti-inflammatory drug (NSAID), exhibits unique chemical properties that make it a subject of ongoing study. Researchers are particularly intrigued by its potential applications in pain management and anti-inflammatory therapies, areas that continue to dominate healthcare discussions worldwide.

The structural modification of Meloxicam to form 3-Ethyl-2-imine Meloxicam introduces an ethyl group and an imine functional group, which may alter its pharmacokinetic profile. This alteration is crucial in addressing current challenges in drug delivery systems and bioavailability enhancement – topics frequently searched by professionals in pharmaceutical sciences. The compound's molecular weight and solubility characteristics are often compared to its parent molecule, making it a hot topic in structure-activity relationship studies.

Recent trends in personalized medicine and targeted drug development have brought renewed attention to compounds like 3-Ethyl-2-imine Meloxicam. With growing patient demand for safer NSAID alternatives and reduced gastrointestinal side effects, this derivative is being evaluated for its potential to meet these clinical needs. The scientific community is particularly interested in whether the structural changes might result in improved therapeutic indexes or novel mechanisms of action.

From a synthetic chemistry perspective, 1331636-17-9 represents an interesting case study in molecular modification strategies. The introduction of the ethyl-imine moiety raises questions about metabolic stability and enzyme interactions, subjects that frequently appear in academic search queries. Analytical chemists are examining its spectroscopic fingerprints and chromatographic behavior to establish robust quality control methods for potential pharmaceutical applications.

The compound's relevance extends to current discussions about intellectual property in pharmaceutical innovation. As drug repurposing and patent extension strategies gain traction, derivatives like 3-Ethyl-2-imine Meloxicam are being carefully evaluated for their commercial potential. This intersects with popular searches about pharmaceutical patent cliffs and generic drug development, making it a timely subject for industry professionals.

In preclinical research settings, 1331636-17-9 is being investigated for its potential to address limitations associated with traditional NSAIDs. Particular focus is being placed on its possible effects on COX-2 selectivity and prostaglandin synthesis – key terms often searched by medical researchers. These investigations align with current healthcare priorities of developing safer analgesics with reduced cardiovascular risks.

The analytical characterization of 3-Ethyl-2-imine Meloxicam involves advanced techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy. These methods are crucial for establishing the compound's structural integrity and purity profile, topics that consistently rank high in scientific literature searches. The development of validated analytical methods for this compound contributes to broader discussions about pharmaceutical quality assurance.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like 3-Ethyl-2-imine Meloxicam serve as important examples of medicinal chemistry optimization. The balance between structural modification and therapeutic benefit remains a central theme in drug discovery, making this compound relevant to current research trends. Its study contributes to our understanding of how subtle molecular changes can impact drug efficacy and safety profiles.

The potential applications of 1331636-17-9 extend beyond human medicine. Veterinary researchers are examining whether this derivative might offer advantages in animal health applications, particularly in species where Meloxicam is already widely used. This aligns with growing interest in veterinary pharmaceuticals and species-specific drug metabolism, topics that have seen increased search volume in recent years.

From a regulatory perspective, the development pathway for 3-Ethyl-2-imine Meloxicam raises interesting questions about derivative drug approval processes. This intersects with frequent searches about FDA approval pathways and generic drug equivalence standards. The compound serves as a case study in how regulatory agencies evaluate modified versions of existing active pharmaceutical ingredients.

In conclusion, 3-Ethyl-2-imine Meloxicam (CAS No. 1331636-17-9) represents a fascinating intersection of medicinal chemistry, pharmacology, and pharmaceutical development. Its study addresses multiple contemporary themes in drug discovery while offering potential solutions to current therapeutic challenges. As research progresses, this compound may provide valuable insights into the future of NSAID development and pain management strategies.